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heptyl beta-D-thioglucopyranoside handling
precautions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Heptyl 1-thiohexopyranoside

CAS No.: 85618-20-8

Cat. No.: S591824

Basic Properties & Handling FAQ

Here is a summary of the compound's fundamental properties and answers to frequently asked handling

questions.

Table 1: Basic Properties of n-Heptyl B-D-thioglucopyranoside

Property Detail

CAS Number 85618-20-8 [1] [2] [3]

Molecular Formula C13H260s5S [1] [2] [3]

Molecular Weight 294.41 g/mol [2] [3]

Form White powder [3]

Purity >99% (GC) [3]

Critical Micelle Concentration (CMC) 30 mM [3] [4]

Solubility 100 mg/mL in Methanol (clear, colorless) [3]
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Frequently Asked Questions

¢ Q1: What are the primary safety precautions when handling this compound? While a full SDS
was not available in the search results, one supplier recommends the use of eyeshielfds, gloves,
and a type N95 (US) respirator [3]. The most critical precaution is to obtain and thoroughly review
the official Safety Data Sheet (SDS) from the manufacturer before use [1].

¢ Q2: How should I store it? It should be stored at -20°C [3].

¢ Q3: What is it commonly used for in research? It is a non-ionic detergent frequently used for the
solubilization and reconstitution of membrane proteins [3]. It is a valuable tool in membrane
biology and biochemistry research.

e Q4: How do I prepare a stock solution? Given its high solubility in methanol (100 mg/mL) [3], a
common method is to dissolve the powder in methanol to create a concentrated stock solution, which
can then be diluted into your agueous buffer as needed.

Safety and Handling Workflow

The following diagram outlines the key steps for safely handling this reagent, from preparation to

experimentation.
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Consult Safety Data Sheet (SDS)

Wear Appropriate PPE:
Eyeshields, Gloves, N95 Mask

Prepare in Fume Hood

Weigh Powder and
Prepare Methanol Stock

Dilute in Aqueous Buffer
for Experiment

Store at -20°C

Click to download full resolution via product page

Troubleshooting Common Experimental Issues

Table 2: Troubleshooting Guide
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Problem Possible Cause Suggested Solution

Poor Solubility Concentration may be below the Prepare from a concentrated stock solution in
in Buffer CMC (30 mM) [3] [4]. methanol to ensure final concentration is above
the CMC for effective micelle formation.

Protein Detergent concentration is Optimize the detergent-to-protein ratio. Consider

Instability or incorrect for the specific protein; using a dialysis step post-solubilization to

Inactivity presence of residual methanol. remove the detergent or exchange the buffer if
necessary.

Unclear Impurities or incorrect buffer Ensure the powder is pure (=299%) [3] and the

Solution conditions. buffer is compatible. Filter the solution through a

0.22 ym membrane.

Key Experimental Considerations

e Above the CMC: For effective solubilization of membrane proteins, always work at a concentration
above the Critical Micelle Concentration (CMC) of 30 mM [3] [4]. This ensures sufficient micelles
are present to incorporate membrane lipids and proteins.

¢ Methanol Use: While methanol is an effective solvent for creating stock solutions, be mindful of its
potential to denature some proteins. Minimize methanol concentration in the final experimental buffer
where possible.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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